N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-4-nitrobenzamide

• IUPAC Name: N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C20H12BrClN2O4/c21-13-7-10-18(16(11-13)19(25)15-3-1-2-4-17(15)22)23-20(26)12-5-8-14(9-6-12)24(27)28/h1-11H,(H,23,26)
• InChI Key: RJLBLNLXAOOJDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=C(C=CC(=C2)Br)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C20H12BrClN2O4
• Molecular Weight: 459.7 g/mol

Description

“N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-4-nitrobenzamide” is a chemical compound. It is similar to “2-Bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]acetamide” which is used in the synthesis of Cloxazolam and its metabolites.

Scientific Research Applications

Synthesis and Structural Characterization

Several studies have synthesized and characterized compounds with structural similarities to N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-4-nitrobenzamide. For instance, the synthesis, crystal structure, and spectroscopic properties of related compounds have been extensively studied. Techniques such as H-1 NMR, C-13 NMR, MS, IR, and X-ray diffraction methods are commonly used for characterization. The structural insights obtained from these studies can help in understanding the physicochemical properties of this compound and designing compounds with desired properties (He et al., 2014).

Biological Activity

Research on compounds structurally related to this compound has also explored their potential biological activities. For example, studies on the antitumor activity of related compounds provide valuable information. The assessment of biological activities is often conducted using assays such as the methylthiazolyldiphenyl-tetrazolium bromide (MTT) assay to evaluate antitumor efficacy. These investigations suggest the potential for compounds like this compound to serve as leads in the development of new therapeutic agents (He et al., 2014).

Molecular Docking and Comparative Analysis

Further research includes molecular docking studies and comparative vibrational spectroscopic analysis to understand the interaction of similar compounds with biological targets. These studies can highlight the compound's potential as a drug candidate by elucidating its binding affinity and mechanism of action. For example, studies on N-(4-Bromophenyl)-4-nitrobenzamide have shown promise in electro-optical applications due to their hyperpolarizability values, indicating potential uses beyond pharmaceuticals (Dwivedi & Kumar, 2019).